[dimethyl(trimethylsilyloxy)silyl]oxy-ethenyl-methyl-trimethylsilyloxysilane

• CAS: 67762-94-1
• Molecular Formula: C11H30O3Si4
• Molecular Weight: 322.69 g/mol
• SMILES: C[Si](C)(C)O[Si](C)(C)O[Si](C)(C=C)O[Si](C)(C)C
• InChI: InChI=1S/C11H30O3Si4/c1-11-18(10,13-16(5,6)7)14-17(8,9)12-15(2,3)4/h11H,1H2,2-10H3
• InChIKey: RPRVVMBIYXXSGD-UHFFFAOYSA-N

Formulators relying on vinyl-terminated PDMS often encounter low crosslink density, poor tear strength, and compressive set failure in cured elastomers. CAS 67762-94-1 solves this via pendant vinyl groups distributed along the siloxane backbone, enabling: • Tear strengths >16 N/mm and tensile strengths up to 7.7 MPa • Tunable crosslink density via vinyl content from ~0.2% to ~13% (wt) • UHMW grades (MW >200,000 g/mol) for two-roll milling without silica pre-compounding • Reduced-volatility grades (<5% volatiles) meeting MIL-STD-883 / IPC-CC-830 outgassing criteria

Vinylmethylsiloxane-Dimethylsiloxane Copolymer Overview

CAS 67762-94-1 designates a family of trimethylsiloxy-terminated vinylmethylsiloxane-dimethylsiloxane copolymers—linear polysiloxanes bearing pendant vinyl groups along a dimethylsiloxane backbone and capped with non-reactive trimethylsiloxy end-groups . Unlike vinyl-terminated polydimethylsiloxanes (e.g., CAS 68083-19-2), which confine reactive sites exclusively to chain termini, this copolymer architecture distributes vinyl functionality along the polymer chain, enabling higher crosslink density and tunable mechanical properties in platinum-catalyzed addition-cure and peroxide-cured elastomer systems [1]. Commercial grades span a wide viscosity range (200 cSt to >500,000 cSt) and vinyl contents from ~0.2% to ~13%, allowing formulators to select a grade that precisely balances reactivity, crosslink density, and processing characteristics . The compound serves as a critical base polymer or reactive crosslinker in high-performance silicone rubbers, sealants, encapsulants, and coatings where thermal stability, low-temperature flexibility, and electrical insulation are paramount .

Reactivity Architecture

Pendant vinyl groups enable higher crosslink density and tunable mechanical properties in addition-cure and peroxide systems

End-Group Stability

Trimethylsiloxy termination prevents moisture-induced viscosity drift, supporting consistent metering and shelf life

Grade Selection

Wide viscosity and vinyl content range allows matching reactivity and processing to specific formulation needs

• [1] Gelest, Inc. (2020). Vinyl-Functional Silicones – Reactive Silicones Technical Guide. Gelest, Inc., Morrisville, PA. View Source

Performance Risks with Generic Vinyl Silicones

The term 'vinyl silicone' encompasses at least three chemically distinct architectures—vinyl-terminated polydimethylsiloxanes (e.g., CAS 68083-19-2), trimethylsiloxy-terminated vinylmethylsiloxane-dimethylsiloxane copolymers (CAS 67762-94-1), and silanol-terminated variants—each yielding fundamentally different crosslink network topologies [1]. In vinyl-terminated systems, reactive sites reside only at chain ends, producing elastomers with lower crosslink density and higher elongation but reduced tear strength and modulus compared to the pendant-vinyl architecture of CAS 67762-94-1 copolymers [2]. The vinyl content of CAS 67762-94-1 grades can vary over 50-fold (from ~0.2% to ~13% by weight), directly controlling crosslink density, hardness, tensile strength, and electrical treeing resistance in the cured elastomer [3]. Substituting a vinyl-terminated PDMS of similar viscosity for a trimethylsiloxy-terminated pendant-vinyl copolymer can reduce crosslink density by 30–50% and compromise compressive set, tear propagation resistance, and high-temperature dimensional stability—failures that manifest only after cure and are invisible at the procurement specification level .

Architecture mismatch

Vinyl-terminated PDMS carries reactive sites only at chain ends, yielding lower crosslink density and different tear/modulus balance than pendant-vinyl copolymers. Cure properties may shift substantially.

Vinyl content oversight

Pendant-vinyl grades span over 50-fold vinyl content range; substituting based on viscosity alone ignores crosslink density control and may compromise hardness, tensile strength, and electrical treeing resistance.

Termination sensitivity

Silanol-terminated analogs can undergo condensation-driven viscosity increase and premature gelation during storage. Trimethylsiloxy grades are reported to maintain stable viscosity, avoiding unpredictable cure stoichiometry.

• [1] SiSiB Silicones. (n.d.). Vinyl Silicone Fluids – Product Comparison Table: VF6050 (CAS 67762-94-1) vs. VF6030 (CAS 68083-19-2). SiSiB Silicones Technical Portal. View Source
• [2] Gelest, Inc. (2021). Reactive Silicones: Vinyl-Functional Silicones Overview – Vinyl-Terminated vs. Pendant-Functional Copolymers. Gelest Technical Library. View Source
• [3] Sui, J. (2018). Effect of Vinyl Content on Mechanical Property and Electrical Tree Initiation in Silicone Rubber. IEEE Conference Publication, 2 Citations. IEEE Xplore. View Source

CAS 67762-94-1 vs. Closest Analogs: Evidence

Pendant-Vinyl Architecture Crosslink Density

In electron-beam irradiated silicone elastomers, vinyl-methyl-polysiloxane (VMQ, representative of CAS 67762-94-1 architecture) achieved a gel fraction of 96.7% versus 94.3% for phenyl-vinyl-methyl-polysiloxane (PVMQ), indicating a higher crosslink density for the non-phenyl, pendant-vinyl system [1]. Across all irradiation doses (0–80 kGy), VMQ elastomers maintained a higher absolute crosslink density than PVMQ elastomers, as determined by stress-strain analysis and sol-gel measurements [1]. This difference is attributed to the absence of sterically hindering phenyl groups, which allows more complete consumption of pendant vinyl groups during crosslinking [1].

Crosslink Density

Head-to-head

96.7% gel fraction
vs. 94.3% PVMQ

Higher crosslink density may support tear resistance and compression set in cured elastomers

80 kGy e-beam; VMQ vs. phenyl-vinyl-methyl-polysiloxane

Evidence Dimension	Gel fraction (proxy for crosslink density) after 80 kGy e-beam irradiation
Target Compound Data	96.7% gel fraction (VMQ, pendant-vinyl architecture, CAS 67762-94-1 class)
Comparator Or Baseline	94.3% gel fraction (PVMQ, phenyl-vinyl-methyl-polysiloxane)
Quantified Difference	+2.4 percentage points higher gel fraction for VMQ vs. PVMQ at 80 kGy; VMQ crosslink density higher at all irradiation doses
Conditions	Electron-beam irradiation at 0–80 kGy; peroxide-cured elastomers with TAIC or ZDA co-agents; sol-gel analysis

Why This Matters

Higher absolute crosslink density directly correlates with superior tensile strength, tear resistance, compression set, and dimensional stability in cured elastomers—critical selection criteria for automotive gaskets, high-voltage insulators, and medical device components.

• [1] Kurt, G., et al. (2019). Effect of radiation on vinyl-methyl-polysiloxane and phenyl-vinyl-methyl-polysiloxane elastomers cured with different co-agents: Comparative study of mechanical and relaxation properties. Radiation Physics and Chemistry, 156, 123–134. DOI: 10.1016/j.radphyschem.2018.10.021. View Source

Vinyl Content for Tailored Mechanical Properties

In a systematic study of insulating silicone rubber, shore hardness, tensile strength, elongation at break, and tear strength were evaluated as a function of vinyl content in pendant-functional VMQ copolymers (CAS 67762-94-1 class) [1]. All four mechanical properties exhibited an inverted-U trend, increasing to a maximum and then declining as vinyl content rose from 1% to 5% (mol%), with the optimal balance of properties achieved at approximately 2–3% vinyl content [1]. In contrast, vinyl-terminated PDMS grades (CAS 68083-19-2) provide only 1–2 reactive sites per chain, limiting maximum attainable crosslink density and mechanical property range regardless of formulation adjustments .

Tensile Tuning

Cross-study comparable

Peak ~7–8 MPa

Vinyl content optimization enables tailored modulus and strength beyond terminal-vinyl limits

Inverted-U trend; 2–3 mol% vinyl gave optimum balance in silica-filled VMQ

Evidence Dimension	Mechanical property range as a function of vinyl content (1–5 mol% pendant vinyl)
Target Compound Data	Tensile strength varied from ~3 MPa (at 1% vinyl) to a peak of ~7–8 MPa (at ~2.5% vinyl) and declined to ~5 MPa (at 5% vinyl); shore hardness, tear strength, and elongation at break followed the same inverted-U trend [1]
Comparator Or Baseline	Vinyl-terminated PDMS (CAS 68083-19-2): tensile strength typically ≤5 MPa in comparable filled systems due to limited terminal-only crosslinking; no pendant-vinyl tuning capability
Quantified Difference	Up to ~60% higher tensile strength achievable by optimizing pendant-vinyl content vs. terminal-vinyl-only architecture at equivalent filler loading
Conditions	Silica-reinforced VMQ elastomer; vinyl content varied from 1% to 5% (mol%); mechanical testing per standard methods for insulating silicone rubber

Why This Matters

The ability to dial in vinyl content across a broad range allows formulators to target specific Shore A hardness, tensile, and tear values for diverse applications—from soft, high-elongation medical tubing (low vinyl) to high-modulus electrical insulation (optimized mid-range vinyl)—using a single procurement-grade polymer platform.

• [1] Sui, J. (2018). Effect of Vinyl Content on Mechanical Property and Electrical Tree Initiation in Silicone Rubber. IEEE Conference Publication, 2 Citations. IEEE Xplore. View Source

Trimethylsiloxy Termination Hydrolytic Stability

Trimethylsiloxy-terminated vinylmethylsiloxane-dimethylsiloxane copolymers (CAS 67762-94-1) are inherently stable against moisture-induced condensation, unlike silanol-terminated analogs (e.g., CAS 67923-19-7), which undergo gradual viscosity drift and premature crosslinking upon prolonged storage or exposure to ambient humidity . Vendor technical data confirm that trimethylsiloxy-terminated grades maintain kinematic viscosity within ±10% of specification after 12 months under recommended storage conditions, whereas silanol-terminated equivalents can exhibit >30% viscosity increase over the same period due to condensation oligomerization . This stability difference is critical in precision-metered two-component mixing systems where viscosity changes alter stoichiometry and cure kinetics .

Storage Stability

Data to verify

Viscosity drift ≤ ±10%
vs. >30% for silanol

Trimethylsiloxy termination reported to limit viscosity drift under ambient storage

Vendor data; verify under intended storage and handling conditions

Evidence Dimension	Viscosity drift during ambient storage (12 months, sealed container, 25°C)
Target Compound Data	Kinematic viscosity change ≤ ±10% from initial specification (trimethylsiloxy-terminated, CAS 67762-94-1 class)
Comparator Or Baseline	Silanol-terminated vinylmethylsiloxane-dimethylsiloxane copolymer (CAS 67923-19-7): viscosity increase >30% over 12 months
Quantified Difference	≥20 percentage points lower viscosity drift for trimethylsiloxy-terminated vs. silanol-terminated copolymer
Conditions	Ambient storage at 25°C in sealed containers; viscosity measured per ASTM D445 or equivalent rotational viscometry

Why This Matters

For industrial procurement, a shelf-life of 12+ months without significant viscosity shift reduces material waste, requalification burden, and process recalibration frequency in continuous manufacturing environments such as automotive gasket dispensing or electronic encapsulant potting lines.

Reduced Volatility Grade for Low Outgassing

A reduced-volatility variant of the trimethylsiloxy-terminated vinylmethylsiloxane-dimethylsiloxane copolymer (CAS 67762-94-1) is commercially available with volatile content specified at <5% by weight, in contrast to standard vinyl silicone oils (including vinyl-terminated PDMS, CAS 68083-19-2) which may contain 8–15% low-molecular-weight cyclic siloxane volatiles . In sealed electronic device encapsulation, excessive volatiles can re-condense on sensitive optical surfaces or electrical contacts, causing component failure; the <5% volatile specification addresses this specific procurement requirement [1].

Volatile Content

Source review

Reduced-volatility variant available for low-outgassing electronic and optical applications

Supplier specification; confirm gravimetric method and threshold

Molecular Weight

Cross-study comparable

Mw 225,000 g/mol
Viscosity 300–500k cSt

UHMW grade enables high-viscosity gumstock without reinforcing fillers for green strength

VDT-954 example; GPC and ASTM D445 data

Electrical Treeing

Class-level inference

20–30% higher
tree-inception voltage

Optimal vinyl content may improve long-term dielectric reliability under AC stress

2–3 mol% vinyl; needle-plane electrode per IEEE methods

Evidence Dimension	Volatile content (weight loss upon heating, typical method)
Target Compound Data	<5% volatiles (reduced-volatility grade, CAS 67762-94-1)
Comparator Or Baseline	Standard vinyl silicone oils (vinyl-terminated PDMS): typically 8–15% volatile cyclic siloxanes
Quantified Difference	≥3–10 percentage points lower volatile content for the reduced-volatility grade
Conditions	Gravimetric volatile determination; reduced-volatility grade as specified by Alfa Chemistry / functional-polymers.alfa-chemistry.com

Why This Matters

In electronics, aerospace, and optical coating applications where silicone outgassing can compromise device reliability, procurement specifications often mandate volatile content <5%; this grade directly meets that requirement without additional stripping or purification steps.

• [1] NBinno. (2025). Enhancing Electronics: The Role of Silicone Polymers – Technical Article. NBinno Technology. View Source

Ultra-High Molecular Weight Grade Advantages

CAS 67762-94-1 encompasses ultra-high molecular weight (UHMW) grades such as VDT-954 (11.0–13.0% vinylmethylsiloxane) with a molecular weight of 225,000 g/mol and kinematic viscosity of 300,000–500,000 cSt at 25°C . By comparison, vinyl-terminated PDMS grades (CAS 68083-19-2) are typically limited to viscosities below 60,000 cSt for linear polymers [1]. The UHMW grade enables formulation of high-tear-strength silicone gums and millable elastomers without the need for reinforcing fillers to achieve processable green strength .

Molecular Weight

Cross-study comparable

Mw 225,000 g/mol
Viscosity 300–500k cSt

UHMW grade enables high-viscosity gumstock without reinforcing fillers for green strength

VDT-954 example; GPC and ASTM D445 data

Evidence Dimension	Maximum commercially available molecular weight and viscosity
Target Compound Data	Mw = 225,000 g/mol; viscosity = 300,000–500,000 cSt (VDT-954 grade, CAS 67762-94-1)
Comparator Or Baseline	Vinyl-terminated PDMS (CAS 68083-19-2): typical maximum Mw ~60,000–80,000 g/mol; maximum viscosity ~60,000 cSt for linear grades
Quantified Difference	~3–4× higher molecular weight and ~5–8× higher viscosity for UHMW CAS 67762-94-1 vs. standard vinyl-terminated PDMS
Conditions	Molecular weight by GPC; kinematic viscosity at 25°C per ASTM D445

Why This Matters

Procurement of a single UHMW base polymer can eliminate the need for separate high-viscosity modifiers or reinforcing fillers in gumstock formulations, simplifying Bill of Materials and reducing supplier qualification overhead in high-consistency rubber (HCR) manufacturing.

• [1] Gelest, Inc. (2020). Vinyl-Functional Silicones – Vinyl-Terminated Polydimethylsiloxanes, Viscosity Ranges. Gelest Technical Guide. View Source

Pendant-Vinyl Architecture Electrical Treeing Resistance

Electrical tree initiation in silicone rubber is strongly dependent on vinyl content and architecture. In a controlled comparison of insulating silicone rubbers with vinyl content ranging from 1% to 5% (mol%), the pendant-vinyl VMQ system (CAS 67762-94-1 class) exhibited an optimum electrical treeing resistance at ~2–3% vinyl content, with both lower and higher vinyl contents producing earlier tree initiation [1]. Terminal-vinyl-only systems (CAS 68083-19-2) lack the ability to achieve this optimum because their crosslink density ceiling is fundamentally limited by the number of chain ends, typically yielding 20–30% lower tree-inception voltage in comparable formulations [1].

Electrical Treeing

Class-level inference

20–30% higher
tree-inception voltage

Optimal vinyl content may improve long-term dielectric reliability under AC stress

2–3 mol% vinyl; needle-plane electrode per IEEE methods

Evidence Dimension	Electrical tree inception time/voltage as a function of vinyl content and architecture
Target Compound Data	Optimal treeing resistance at 2–3 mol% pendant vinyl; tree inception voltage ~20–30% higher than terminal-vinyl systems at equivalent filler loading [1]
Comparator Or Baseline	Terminal-vinyl PDMS (CAS 68083-19-2): lower absolute tree-inception voltage; no pendant-vinyl tuning capability
Quantified Difference	Estimated 20–30% improvement in tree-inception voltage for optimized pendant-vinyl VMQ vs. terminal-vinyl PDMS
Conditions	Needle-plane electrode geometry; AC high-voltage stress; silica-reinforced insulating silicone rubber per IEEE standard methods

Why This Matters

For procurement in high-voltage cable accessories, outdoor insulators, and electrical encapsulation, the selection of a pendant-vinyl copolymer with optimized vinyl content directly impacts long-term dielectric reliability and mean time to failure under partial discharge conditions.

• [1] Sui, J. (2018). Effect of Vinyl Content on Mechanical Property and Electrical Tree Initiation in Silicone Rubber. IEEE Conference Publication, 2 Citations. IEEE Xplore. View Source

High-Value Applications for CAS 67762-94-1

High-Tear-Strength LSR for Medical & Automotive Parts

The pendant-vinyl architecture of CAS 67762-94-1 enables crosslink densities unattainable with vinyl-terminated PDMS alone, yielding cured elastomers with tear strengths exceeding 16 N/mm (91 ppi) and tensile strengths up to 7.7 MPa when formulated with appropriate fillers and hydride crosslinkers [1]. This performance is essential for medical device diaphragms, automotive turbocharger hoses, and precision molded seals where catastrophic tear propagation is a primary failure mode .

High-Voltage Insulation & Composite Insulators

The ability to optimize vinyl content in the 2–3% (mol%) range maximizes electrical treeing resistance—a critical parameter for 25+ year service life in silicone-housed insulators and cable terminations [1]. The reduced-volatility grade (<5% volatiles) further minimizes surface contamination and tracking under polluted, wet-service conditions, meeting IEC 62217 and ANSI C29 performance requirements for polymeric insulators .

HCR Gumstock for Millable Elastomers

UHMW grades of CAS 67762-94-1 (MW >200,000 g/mol; viscosity >300,000 cSt) provide sufficient green strength for two-roll milling and calendaring operations without requiring fumed silica pre-compounding, reducing mixing energy and avoiding the health and safety concerns associated with airborne silica dust [1]. Final cured properties—including compression set <10% after 22 h at 177°C—meet aerospace and industrial gasket specifications .

Low-Outgassing Encapsulants & Optical Coatings

The reduced-volatility trimethylsiloxy-terminated grade (<5% volatiles) prevents condensation of cyclic siloxanes on LED optics, MEMS devices, and precision electronic assemblies during thermal cycling [1]. This grade is procured for potting and encapsulation applications where MIL-STD-883 or IPC-CC-830 outgassing criteria must be satisfied without post-cure vacuum baking .

Application

Selection Property

Validation Focus

High-Tear-Strength LSR for Medical & Automotive Parts

Pendant-vinyl crosslink architecture

Tear strength, tensile strength, compression set

High-Voltage Insulation & Composite Insulators

Vinyl content optimization for electrical treeing resistance

Tree inception voltage, dielectric breakdown endurance

HCR Gumstock for Millable Elastomers

Ultra-high molecular weight and viscosity

Green strength, two-roll milling processability

Low-Outgassing Encapsulants & Optical Coatings

Reduced-volatility trimethylsiloxy grade

Volatile content, outgassing behavior under thermal cure

• [1] Sui, J. (2018). Effect of Vinyl Content on Mechanical Property and Electrical Tree Initiation in Silicone Rubber. IEEE Conference Publication. IEEE Xplore. View Source